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Compound of Interest

Compound Name: CK156

Cat. No.: B10824041

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of CK156, a selective Death-Associated Protein

Kinase (DAPK) family inhibitor, with other known inhibitors of this pathway. The information

presented is collated from publicly available research and supplier data to facilitate an

independent verification of its mechanism of action.

Introduction to CK156 and the DAPK Signaling
Pathway
CK156 has been identified as a potent and highly selective chemical probe for Death-

Associated Protein Kinase (DAPK), with a particular affinity for DRAK1 (DAPK-related

apoptosis-inducing protein kinase 1), also known as STK17A. The DAPK family of

serine/threonine kinases are key regulators of programmed cell death (apoptosis) and

autophagy. Dysregulation of the DAPK signaling pathway has been implicated in various

diseases, including cancer and neurodegenerative disorders, making its members attractive

therapeutic targets.
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The DAPK signaling cascade is activated by various stimuli, leading to the initiation of

apoptosis through p53-dependent or -independent pathways, or the induction of autophagy.

Key members of this family include DAPK1, DAPK2, DAPK3 (ZIPK), DRAK1, and DRAK2.

Comparative Analysis of CK156 and Alternative
DAPK Inhibitors
An independent verification of a compound's mechanism of action requires a thorough

comparison with existing molecules targeting the same pathway. Below are tables summarizing

the quantitative data for CK156 and a selection of alternative DAPK family inhibitors.

Table 1: In Vitro Kinase Inhibition Profile
This table presents the half-maximal inhibitory concentration (IC50) or dissociation constant

(Kd) values of various inhibitors against members of the DAPK family. Lower values indicate

higher potency.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b10824041/docs?utm_src=pdf-body#independent-verification-of-ck156-s-mechanism-of-action-a-comparative-guide
https://www.benchchem.com/product/b10824041/docs?utm_src=pdf-body#independent-verification-of-ck156-s-mechanism-of-action-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Name Primary Target(s) IC50 / Kd (nM) Selectivity Notes

CK156 DRAK1 (STK17A)

IC50: 182 nM

(cellular); Kd: 21

nM[1][2]

Highly selective. IC50

for CK2a1 is 34 µM

and for CK2a2 is 39

µM.[1][3]

TC-DAPK 6 DAPK1, DAPK3

IC50: 69 nM (DAPK1),

225 nM (DAPK3)[4][5]

[6][7][8]

Selective against a

panel of 48 other

kinases.[5]

HS38
DAPK1, DAPK3

(ZIPK)

Kd: 300 nM (DAPK1),

280 nM (DAPK3)[1]

Also inhibits PIM3 with

an IC50 of 200 nM.[1]

DRAK2-IN-1 DRAK2 (STK17B) IC50: 3 nM[1][2]

Also shows activity

against DRAK1 (IC50

= 51 nM).[1][2]

SGC-STK17B-1 DRAK2 (STK17B)
IC50: 34 nM; Kd: 5.6

nM[1][3]

Over 100-fold

selectivity over

STK17A (DRAK1).[2]

STK17A/B-IN-1
STK17A (DRAK1),

STK17B (DRAK2)

IC50: 23 nM

(STK17A)[3]

Potent dual inhibitor.

[2]

Compound 4q DAPK1 IC50: 1.09 µM[9]

Showed no inhibition

of DAPK2 and DAPK3

at 10 µM.[9]

Signaling Pathway and Experimental Workflow
Diagrams
To visually represent the concepts discussed, the following diagrams were generated using the

DOT language.
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DAPK Signaling Pathway Overview
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To independently verify the mechanism of action of CK156, a series of experiments should be

conducted. Below are detailed methodologies for key assays.

In Vitro Kinase Inhibition Assay (Z'-LYTE™ Assay)
This assay determines the direct inhibitory effect of a compound on the kinase's enzymatic

activity.

Objective: To determine the IC50 value of CK156 and its alternatives against DRAK1 and other

DAPK family members.

Materials:

Recombinant human DAPK family kinases (DAPK1, DAPK3, DRAK1, DRAK2).

Z'-LYTE™ Kinase Assay Kit - Ser/Thr.

ATP.

Test compounds (CK156 and alternatives) dissolved in DMSO.

Assay plates (e.g., 384-well).

Plate reader capable of fluorescence resonance energy transfer (FRET).

Procedure:

Prepare Reagents:

Prepare a dilution series of the test compounds in DMSO.

Prepare the kinase, peptide substrate, and ATP solutions in the provided kinase buffer.

Kinase Reaction:

Add 2.5 µL of the diluted test compound to the assay wells.

Add 5 µL of the kinase/peptide substrate mixture.
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Initiate the reaction by adding 2.5 µL of the ATP solution. The final reaction volume is 10

µL.

Incubate the plate at room temperature for 1 hour.

Development:

Add 5 µL of the development reagent to each well.

Incubate for 1 hour at room temperature.

Data Acquisition:

Read the plate on a fluorescence plate reader, measuring the emission at two

wavelengths (e.g., 445 nm and 520 nm).

Calculate the emission ratio, which is proportional to the extent of substrate

phosphorylation.

Data Analysis:

Plot the percentage of inhibition against the logarithm of the compound concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular Target Engagement Assay (NanoBRET™)
This assay confirms that the compound can enter cells and bind to its intended target.

Objective: To measure the apparent affinity of CK156 for DRAK1 in living cells.

Materials:

HEK293 cells.

Plasmid encoding DRAK1 fused to NanoLuc® luciferase.

NanoBRET™ Kinase Tracer.
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NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor.

Test compound (CK156).

Opti-MEM® I Reduced Serum Medium.

White, 96-well assay plates.

Luminometer.

Procedure:

Cell Preparation:

Transfect HEK293 cells with the DRAK1-NanoLuc® fusion plasmid.

After 24 hours, harvest and resuspend the cells in Opti-MEM®.

Assay Setup:

Dispense the cell suspension into the wells of the assay plate.

Add the NanoBRET™ Tracer to all wells.

Add the test compound (CK156) in a serial dilution to the appropriate wells.

Incubate at 37°C in a CO2 incubator for 2 hours.

Signal Detection:

Add the NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor mixture

to all wells.

Read the plate within 10 minutes on a luminometer capable of measuring filtered

luminescence at 450 nm and >600 nm.

Data Analysis:
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Calculate the raw NanoBRET™ ratio by dividing the acceptor emission by the donor

emission.

Plot the NanoBRET™ ratio against the logarithm of the compound concentration.

Determine the IC50 value, which represents the concentration of the compound that

displaces 50% of the tracer.

Cell Viability Assay
This assay assesses the effect of the inhibitor on cell survival and proliferation.

Objective: To determine the effect of CK156 on the viability of cell lines where the DAPK

pathway is relevant.

Materials:

Cancer cell line with known DAPK pathway activity (e.g., HeLa, MOLM-13).

Cell culture medium and supplements.

Test compound (CK156).

CellTiter-Glo® Luminescent Cell Viability Assay kit.

Opaque-walled 96-well plates.

Luminometer.

Procedure:

Cell Plating:

Seed the cells in the 96-well plates at an appropriate density.

Allow the cells to attach overnight.

Compound Treatment:
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Treat the cells with a serial dilution of CK156.

Include a vehicle control (DMSO).

Incubate for 72 hours.

Assay:

Equilibrate the plate and its contents to room temperature.

Add CellTiter-Glo® Reagent to each well.

Mix on an orbital shaker for 2 minutes to induce cell lysis.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Data Acquisition:

Measure the luminescence using a plate-reading luminometer.

Data Analysis:

Normalize the data to the vehicle control.

Plot the percentage of cell viability against the logarithm of the compound concentration to

determine the GI50 (concentration for 50% growth inhibition).

By performing these and other related experiments, researchers can independently verify the

mechanism of action, potency, and selectivity of CK156, and objectively compare its

performance against other DAPK inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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